Cas no 1261930-12-4 (5-(4-Formylphenyl)-2-formylphenol)

• Product Name: 5-(4-Formylphenyl)-2-formylphenol
• CAS No: 1261930-12-4
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• MDL: MFCD18314631
• CID: 2764192
• PubChem ID: 53220306
• Update Time: 2025-08-03

5-(4-Formylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-formylphenyl)-2-hydroxybenzaldehyde
• 5-(4-FORMYLPHENYL)-2-FORMYLPHENOL;
• SCHEMBL3364194
• CS-0379333
• MFCD18314631
• 3-Hydroxy[1,1'-biphenyl]-4,4'-dicarbaldehyde
• 5-(4-FORMYLPHENYL)-2-FORMYLPHENOL
• YSZC1966
• 3-HYDROXY-[1,1'-BIPHENYL]-4,4'-DICARBALDEHYDE
• H27371
• 1261930-12-4
• DTXSID00685053
• 5-(4-Formylphenyl)-2-formylphenol

• MDL： MFCD18314631
• Inchi： 1S/C14H10O3/c15-8-10-1-3-11(4-2-10)12-5-6-13(9-16)14(17)7-12/h1-9,17H
• InChI Key： KOBYWILPDWAYHS-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 226.06300
• Monoisotopic Mass: 226.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 2.68420

Additional information on 5-(4-Formylphenyl)-2-formylphenol

5-(4-Formylphenyl)-2-formylphenol: A Comprehensive Overview

5-(4-Formylphenyl)-2-formylphenol, also known by its CAS number 1261930-12-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes two formyl groups attached to a phenol backbone. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 5-(4-Formylphenyl)-2-formylphenol consists of a phenolic ring with two substituents: a formyl group at the 2-position and a 4-formylphenyl group at the 5-position. This arrangement creates a molecule with high reactivity and versatility, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, such as conducting polymers and functionalized nanoparticles.

In terms of synthesis, 5-(4-Formylphenyl)-2-formylphenol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to enhance the efficiency of these reactions, leading to higher yields and better control over the product's purity. These advancements have made the compound more accessible for large-scale production, paving the way for its application in industries such as pharmaceuticals, agrochemicals, and electronics.

The chemical properties of 5-(4-Formylphenyl)-2-formylphenol are heavily influenced by its functional groups. The phenolic -OH group exhibits strong acidity, making it reactive under basic conditions. The formyl groups, on the other hand, are highly electrophilic and can undergo nucleophilic addition reactions with a variety of reagents. This dual functionality allows the compound to serve as a versatile building block in organic synthesis.

Recent research has focused on the application of 5-(4-Formylphenyl)-2-formylphenol in drug discovery. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit potent antioxidant and anti-inflammatory activities, suggesting their potential use in treating chronic diseases such as cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, 5-(4-Formylphenyl)-2-formylphenol has found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for industrial processes. Furthermore, researchers have explored its potential as a precursor for synthesizing graphene-like materials, which hold promise for revolutionizing electronics and energy storage technologies.

The environmental impact of 5-(4-Formylphenyl)-2-formylphenol has also been a topic of recent investigation. Studies have shown that this compound can undergo biodegradation under specific conditions, reducing its persistence in aquatic ecosystems. However, further research is needed to fully understand its environmental fate and develop strategies for minimizing its ecological footprint.

In conclusion, 5-(4-Formlylpheny)l-2-formlylpheno, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary scientific research. As new discoveries emerge, this compound is expected to play an increasingly important role in advancing technology and improving human health.